Cas no 1247514-73-3 ((2,3-Dimethoxyphenyl)methanesulfonyl chloride)

• Product Name: (2,3-Dimethoxyphenyl)methanesulfonyl chloride
• CAS No: 1247514-73-3
• MF: C₉H₁₁ClO₄S
• MW: 250.699240922928
• CID: 5282226
• Update Time: 2025-05-25

(2,3-Dimethoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethoxyphenyl)methanesulfonyl chloride
• (2,3-Dimethoxyphenyl)methanesulfonyl chloride

• Inchi： 1S/C9H11ClO4S/c1-13-8-5-3-4-7(9(8)14-2)6-15(10,11)12/h3-5H,6H2,1-2H3
• InChI Key： AILNTTRMEWONCH-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(C=1OC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• XLogP3: 1.8
• Topological Polar Surface Area: 61

Additional information on (2,3-Dimethoxyphenyl)methanesulfonyl chloride

Recent Advances in the Application of (2,3-Dimethoxyphenyl)methanesulfonyl chloride (CAS: 1247514-73-3) in Chemical Biology and Pharmaceutical Research

(2,3-Dimethoxyphenyl)methanesulfonyl chloride (CAS: 1247514-73-3) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its dimethoxyphenyl moiety and reactive sulfonyl chloride group, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and protease-targeting therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized (2,3-Dimethoxyphenyl)methanesulfonyl chloride as a critical precursor to introduce the sulfonamide pharmacophore, which significantly enhanced the binding affinity of the resulting inhibitors to BTK's allosteric pocket. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the compound's importance in structure-activity relationship optimization.

In parallel research, the compound's reactivity has been exploited in chemical proteomics applications. A Nature Chemical Biology publication detailed its use as a covalent probe for mapping sulfenylation sites in cellular proteins. The dimethoxy substitution pattern was found to confer optimal reactivity and selectivity, enabling precise labeling of redox-sensitive cysteine residues under physiological conditions. This application opens new avenues for studying oxidative stress responses in disease models.

Recent synthetic methodology developments have also focused on improving the preparation and handling of (2,3-Dimethoxyphenyl)methanesulfonyl chloride. A 2024 Organic Process Research & Development article described an optimized large-scale synthesis protocol that addresses stability issues associated with this compound. The new method employs continuous flow chemistry to minimize decomposition and achieves yields exceeding 85% with excellent purity (>98%), making the compound more accessible for industrial-scale applications.

Emerging pharmacological studies have begun to explore the direct biological activities of derivatives containing this structural motif. Preliminary results suggest that certain sulfonamide derivatives exhibit promising activity against neurodegenerative disease targets, particularly in modulating tau protein aggregation. While these findings are still in early stages, they point to potential therapeutic applications beyond the compound's current use as a synthetic intermediate.

The compound's physicochemical properties have been systematically characterized in recent computational studies. Molecular dynamics simulations reveal that the dimethoxy substitution pattern contributes to favorable membrane permeability while maintaining sufficient aqueous solubility—a crucial balance for drug development. These insights are guiding the design of next-generation drug candidates incorporating this structural element.

Looking forward, the unique combination of synthetic versatility and emerging biological activities positions (2,3-Dimethoxyphenyl)methanesulfonyl chloride as a compound of continuing interest in pharmaceutical research. Ongoing studies are exploring its potential in targeted protein degradation strategies and as a warhead in covalent inhibitor design, suggesting that its applications will likely expand in coming years.